Cas no 1269224-08-9 (1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1269224-08-9
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5344722
• Update Time: 2025-06-25

1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4196802905
• 1-[2-methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-[2-methyl-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H15N5O3/c1-8-3-4-9(13-15-17-18(2)16-13)5-11(8)19-7-10(14(21)22)6-12(19)20/h3-5,10H,6-7H2,1-2H3,(H,21,22)
• InChI Key： SIUHCCDEQJGWKH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=C(C2N=NN(C)N=2)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid (CAS: 1269224-08-9)

The compound 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid (CAS: 1269224-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features including a tetrazole ring and a pyrrolidine carboxylic acid moiety, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic pathway that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a 2024 study in Biochemical Pharmacology reported that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, particularly those involving NF-κB and MAPK. These findings, published in Cell Signaling (2023), provide a molecular basis for the observed anti-inflammatory and anti-proliferative effects. Additionally, the compound's low cytotoxicity in normal cell lines, as reported in Toxicology Reports (2024), underscores its potential as a safe therapeutic agent.

Despite these promising results, challenges remain in translating these findings into clinical applications. Current research efforts are directed towards optimizing the pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials.

In conclusion, 1-[2-Methyl-5-(2-methyltetrazol-5-yl)phenyl]-5-oxopyrrolidine-3-carboxylic acid represents a promising candidate for the development of novel therapeutics targeting inflammatory and proliferative diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing challenges in drug formulation and delivery.